Cas no 156952-79-3 (Eicosanoic acid,9-octadecen-1-yl ester)

• Product name: Eicosanoic acid,9-octadecen-1-yl ester
• CAS No: 156952-79-3
• MF: C₃₈H₇₄O₂
• MW: 562.9929728508
• CID: 107640
• PubChem ID: 89691

Eicosanoic acid,9-octadecen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,9-octadecen-1-yl ester
• octadec-9-enyl icosanoate
• 156952-79-3
• DTXSID10275863
• Eicosanoic acid 9-octadecen-1-yl ester

• Inchi： InChI=1S/C38H74O2/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-37H2,1-2H3/b20-18+
• InChI Key： HWRYIWKGLJIMLG-CZIZESTLSA-N
• SMILES： CCCCCCCC/C=C/CCCCCCCCOC(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 562.56922
• Monoisotopic Mass: 562.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 35
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 17.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.862±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 617.5±34.0 ºC (760 Torr),
• Flash Point: 45.4±24.0 ºC,
• Solubility: Insuluble (1.4E-8 g/L) (25 ºC),
• PSA: 26.3